3-(Methylamino)-2-((4-methylphenyl)sulfonyl)-3-methylthioprop-2-enenitrile

• IUPAC Name: (Z)-3-(methylamino)-2-(4-methylphenyl)sulfonyl-3-methylsulfanylprop-2-enenitrile
• InChI: InChI=1S/C12H14N2O2S2/c1-9-4-6-10(7-5-9)18(15,16)11(8-13)12(14-2)17-3/h4-7,14H,1-3H3/b12-11-
• InChI Key: BRPCEPOAHATOES-QXMHVHEDSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(=C(NC)SC)C#N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/C(=C(/NC)\SC)/C#N
• Molecular Formula: C12H14N2O2S2
• Molecular Weight: 282.4 g/mol

Description

3-(Methylamino)-2-((4-methylphenyl)sulfonyl)-3-methylthioprop-2-enenitrile, also known as MTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

Sulfonamides in Drug Development

Sulfonamides have been foundational in the development of a range of clinically used drugs, including diuretics, carbonic anhydrase inhibitors, and antiepileptics. Research indicates that these compounds continue to hold significant potential for the development of novel pharmaceuticals, particularly due to their role in targeting carbonic anhydrase isoforms for conditions like glaucoma, cancer, and metabolic disorders. The exploration of sulfonamide derivatives, including those with nitro, amino, and sulfonyl substituents, has revealed their utility in creating more effective and selective therapeutic agents (Carta, Scozzafava, & Supuran, 2012).

Chemical and Biological Research

Sulfonamide compounds play a crucial role in chemical and biological research, serving as intermediates in the synthesis of more complex molecules. Their structural motif, particularly when incorporated into nitrile-stabilized carbanions, has been instrumental in the development of addition and substitution reactions fundamental to organic synthesis. This chemical versatility facilitates the creation of a wide array of functional materials and bioactive molecules, underlining the importance of sulfonamides in advancing chemical synthesis methodologies (Arseniyadis, Kyler, & Watt, 1984).

Environmental Applications

In addition to pharmaceutical applications, sulfonamides have shown potential in environmental science, particularly in the photocatalytic degradation of pollutants. Studies have explored the use of sulfonamide compounds in enhancing the photocatalytic oxidation of reduced sulfur compounds, which are common industrial by-products. The findings suggest that sulfonamide-enhanced catalysts could offer a more efficient means of mitigating environmental pollution, especially in treating industrial emissions and wastewater (Cantau et al., 2007).